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Compound of Interest

Compound Name:
tert-Butyl (2-

oxocyclohexyl)carbamate

Cat. No.: B152982 Get Quote

An In-depth Technical Guide to tert-Butyl (2-oxocyclohexyl)carbamate

This technical guide provides a comprehensive overview of the chemical properties, IUPAC

name, and analytical methodologies for tert-Butyl (2-oxocyclohexyl)carbamate, targeted

towards researchers, scientists, and professionals in drug development.

Chemical Identity and Nomenclature
The systematic IUPAC name for the compound is tert-butyl (2-oxocyclohexyl)carbamate. It

is a carbamate derivative of 2-aminocyclohexanone, where the amine group is protected by a

tert-butoxycarbonyl (Boc) group.

Chemical Properties
The key physicochemical properties of tert-Butyl (2-oxocyclohexyl)carbamate are

summarized in the table below. These properties are crucial for understanding its behavior in

various chemical and biological systems.
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Property Value

Molecular Formula C11H19NO3[1]

Molar Mass 213.27 g/mol [1]

Boiling Point (Predicted) 335.9 ± 31.0 °C[1]

Density (Predicted) 1.06 ± 0.1 g/cm³[1]

pKa (Predicted) 11.18 ± 0.20[1]

Experimental Protocols
While specific experimental protocols for the synthesis of tert-Butyl (2-
oxocyclohexyl)carbamate were not detailed in the provided search results, a general

approach for the synthesis of tert-butyl carbamates involves the reaction of a corresponding

amine with di-tert-butyl dicarbonate (Boc anhydride).

A plausible analytical method for determining the purity of tert-Butyl (2-
oxocyclohexyl)carbamate is High-Performance Liquid Chromatography (HPLC). A general

protocol is outlined below.

Analytical Method: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is suitable for the routine purity assessment and quantification of non-volatile

impurities in tert-Butyl (2-oxocyclohexyl)carbamate.

Instrumentation:

HPLC system equipped with a UV detector.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both potentially containing 0.1%

trifluoroacetic acid (TFA) to improve peak shape.
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A typical gradient could be: 0-20 min, 5-95% B; 20-25 min, 95% B; 25-26 min, 95-5% B;

26-30 min, 5% B.

Flow Rate: 1.0 mL/min.

Detection Wavelength: UV detection, wavelength to be determined based on the

chromophore of the molecule (typically in the range of 200-220 nm for a carbamate without

other strong chromophores).

Injection Volume: 10 µL.

Sample Preparation:

Accurately weigh approximately 10 mg of the tert-Butyl (2-oxocyclohexyl)carbamate
sample.

Dissolve the sample in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and

water, to a final concentration of 1 mg/mL.

Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate

matter.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the analytical purity determination of a

chemical compound like tert-Butyl (2-oxocyclohexyl)carbamate using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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